Cas no 477862-08-1 (methyl 1-(carbamoylmethyl)piperidine-4-carboxylate)
methyl 1-(carbamoylmethyl)piperidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 1-(carbamoylmethyl)piperidine-4-carboxylate
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methyl 1-(carbamoylmethyl)piperidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00916031-1g |
Methyl 1-(carbamoylmethyl)piperidine-4-carboxylate |
477862-08-1 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| Enamine | EN300-6722429-0.05g |
methyl 1-(carbamoylmethyl)piperidine-4-carboxylate |
477862-08-1 | 95.0% | 0.05g |
$174.0 | 2025-03-13 | |
| Enamine | EN300-6722429-0.1g |
methyl 1-(carbamoylmethyl)piperidine-4-carboxylate |
477862-08-1 | 95.0% | 0.1g |
$257.0 | 2025-03-13 | |
| Enamine | EN300-6722429-0.25g |
methyl 1-(carbamoylmethyl)piperidine-4-carboxylate |
477862-08-1 | 95.0% | 0.25g |
$367.0 | 2025-03-13 | |
| Enamine | EN300-6722429-0.5g |
methyl 1-(carbamoylmethyl)piperidine-4-carboxylate |
477862-08-1 | 95.0% | 0.5g |
$579.0 | 2025-03-13 | |
| Enamine | EN300-6722429-1.0g |
methyl 1-(carbamoylmethyl)piperidine-4-carboxylate |
477862-08-1 | 95.0% | 1.0g |
$743.0 | 2025-03-13 | |
| Enamine | EN300-6722429-2.5g |
methyl 1-(carbamoylmethyl)piperidine-4-carboxylate |
477862-08-1 | 95.0% | 2.5g |
$1454.0 | 2025-03-13 | |
| Enamine | EN300-6722429-5.0g |
methyl 1-(carbamoylmethyl)piperidine-4-carboxylate |
477862-08-1 | 95.0% | 5.0g |
$2152.0 | 2025-03-13 | |
| Enamine | EN300-6722429-10.0g |
methyl 1-(carbamoylmethyl)piperidine-4-carboxylate |
477862-08-1 | 95.0% | 10.0g |
$3191.0 | 2025-03-13 | |
| 1PlusChem | 1P00IR0H-50mg |
methyl 1-(carbamoylmethyl)piperidine-4-carboxylate |
477862-08-1 | 95% | 50mg |
$269.00 | 2024-05-01 |
methyl 1-(carbamoylmethyl)piperidine-4-carboxylate Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on methyl 1-(carbamoylmethyl)piperidine-4-carboxylate
Methyl 1-(Carbamoylmethyl)Piperidine-4-Carboxylate: A Comprehensive Overview
Methyl 1-(carbamoylmethyl)piperidine-4-carboxylate (CAS No. 477862-08-1) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a piperidine ring, a carbamoylmethyl group, and a methyl ester moiety, which collectively contribute to its versatile chemical properties.
The piperidine ring is a six-membered cyclic amine, known for its stability and ability to participate in various chemical reactions. The carbamoylmethyl group introduces additional functional diversity, enabling the compound to engage in hydrogen bonding and other non-covalent interactions. The methyl ester moiety further enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmacological studies.
Recent advancements in synthetic chemistry have facilitated the efficient synthesis of methyl 1-(carbamoylmethyl)piperidine-4-carboxylate. Researchers have employed methodologies such as nucleophilic substitution, amide coupling, and ring-closing metathesis to construct this molecule. These methods not only ensure high purity but also allow for the exploration of structural analogs, which are crucial for understanding the relationship between structure and function.
From a pharmacological perspective, methyl 1-(carbamoylmethyl)piperidine-4-carboxylate has shown promise in modulating key biological targets. Studies have demonstrated its ability to inhibit enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory applications. Additionally, the compound has exhibited moderate activity against certain cancer cell lines, highlighting its potential as a lead compound in oncology research.
The physical properties of this compound are equally noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are essential for ensuring accurate characterization and quality control during preclinical studies.
Moreover, the toxicological profile of methyl 1-(carbamoylmethyl)piperidine-4-carboxylate has been evaluated in preliminary studies. Results indicate that the compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug candidates. However, further studies are required to fully assess its safety profile.
In terms of industrial applications, this compound could serve as an intermediate in the synthesis of more complex molecules or as a building block in combinatorial chemistry libraries. Its modular structure allows for easy modification, enabling researchers to explore a wide range of chemical space efficiently.
Looking ahead, ongoing research is focused on optimizing the synthesis of methyl 1-(carbamoylmethyl)piperidine-4-carboxylate to enhance scalability and reduce costs. Additionally, efforts are being made to investigate its mechanism of action at molecular levels using advanced techniques such as X-ray crystallography and molecular dynamics simulations.
In conclusion, methyl 1-(carbamoylmethyl)piperidine-4-carboxylate (CAS No. 477862-08-1) is a versatile compound with significant potential in various scientific domains. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in both academic and industrial research settings.
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